Cas no 338761-56-1 (ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate)

• Product Name: ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate
• CAS No: 338761-56-1
• MDL: MFCD00664769
• CID: 4647715
• Update Time: 2025-06-08

ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate

• MDL： MFCD00664769

Experimental Properties

• Melting Point: 148-150°C

Additional information on ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate

Comprehensive Analysis of Ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate (CAS No. 338761-56-1)

The compound ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate (CAS No. 338761-56-1) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and agrochemical research. This molecule, characterized by its unique oxazole and pyrimidine moieties, has garnered attention for its potential applications in drug discovery and crop protection. Its structural complexity and functional diversity make it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate has surged due to their versatility in medicinal chemistry. The oxazole ring, a key feature of this compound, is known for its role in enhancing pharmacokinetic properties, such as metabolic stability and bioavailability. Meanwhile, the pyrimidine component contributes to its ability to interact with biological targets, making it a promising candidate for the development of enzyme inhibitors and receptor modulators.

The synthesis of CAS No. 338761-56-1 involves multi-step organic reactions, often starting with the condensation of 5-methyl-1,2-oxazole-3-carboxylic acid derivatives with 4,6-dimethylpyrimidin-2-amine. Researchers have optimized these protocols to improve yield and purity, addressing common challenges such as regioselectivity and side product formation. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for high-value applications.

One of the most discussed topics in relation to ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, scientists are actively investigating oxazole-based derivatives as next-generation antimicrobial agents. Preliminary studies suggest that this compound may exhibit activity against Gram-positive bacteria, though further clinical validation is required.

Another area of growing interest is the application of CAS No. 338761-56-1 in sustainable agriculture. As the global focus shifts toward eco-friendly pest management, pyrimidine-containing compounds are being evaluated as alternatives to conventional pesticides. The mode of action of this molecule, potentially involving the disruption of fungal or insect metabolic pathways, could offer targeted solutions with minimal environmental impact.

From a commercial perspective, ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate is classified as a fine chemical, with suppliers emphasizing high-purity grades (>98%) for research purposes. Its stability under standard storage conditions (room temperature, inert atmosphere) and solubility in common organic solvents like DMSO and methanol facilitate its handling in laboratory settings.

Ongoing research is exploring structure-activity relationships (SAR) of this compound, particularly how modifications to its methyl groups or ester functionality might enhance its biological profile. Computational chemistry approaches, including molecular docking studies, are being employed to predict its interactions with therapeutic targets, accelerating the drug discovery process.

Regulatory aspects surrounding CAS No. 338761-56-1 remain compliant with international chemical control frameworks, as it currently falls outside restricted substance lists. However, researchers are advised to conduct thorough safety assessments, including acute toxicity and ecotoxicity evaluations, when developing applications involving this compound.

The future outlook for ethyl 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate appears promising, with patent literature indicating growing intellectual property activity around related structures. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may emerge as a cornerstone in the development of new therapeutic and agrochemical solutions.